Cas no 1420537-60-5 (6-Bromo-1H-indole-2-carbonitrile)

• Product Name: 6-Bromo-1H-indole-2-carbonitrile
• CAS No: 1420537-60-5
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• MDL: MFCD22689155
• CID: 1069928
• PubChem ID: 69745505
• Update Time: 2025-06-12

6-Bromo-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-indole-2-carbonitrile
• VGC53760
• MG-0706
• AKOS015996929
• 1H-Indole-2-carbonitrile, 6-bromo-
• DB-317973
• 1420537-60-5
• MFCD22689155
• C9H5BrN2
• A905558
• CS-0119406
• D96347
• SCHEMBL6336055

• MDL： MFCD22689155
• Inchi： 1S/C9H5BrN2/c10-7-2-1-6-3-8(5-11)12-9(6)4-7/h1-4,12H
• InChI Key： MMTZWOPSFGBVSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C#N)NC=2C=1

Computed Properties

• Exact Mass: 219.964
• Monoisotopic Mass: 219.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Bromo-1H-indole-2-carbonitrile

Recent Advances in the Study of 6-Bromo-1H-indole-2-carbonitrile (CAS: 1420537-60-5) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-1H-indole-2-carbonitrile (CAS: 1420537-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and cyano functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, anticancer agents, and anti-inflammatory compounds, highlighting its importance in medicinal chemistry.

One of the most notable advancements involves the use of 6-Bromo-1H-indole-2-carbonitrile in the development of selective kinase inhibitors. Researchers have demonstrated its efficacy in targeting specific kinases involved in cancer cell proliferation and survival. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported the synthesis of novel indole-based derivatives using this compound, which exhibited potent inhibitory activity against EGFR and VEGFR2 kinases. These findings underscore its potential as a scaffold for designing next-generation anticancer therapeutics.

In addition to its role in oncology, 6-Bromo-1H-indole-2-carbonitrile has been investigated for its anti-inflammatory properties. A recent study in *Bioorganic & Medicinal Chemistry Letters* revealed that derivatives of this compound could modulate the NF-κB signaling pathway, a critical regulator of inflammation. The study highlighted its ability to reduce pro-inflammatory cytokine production in vitro, suggesting its potential as a lead compound for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, the compound's reactivity has been leveraged to develop novel methodologies for indole functionalization. A 2024 publication in *Organic Letters* detailed a palladium-catalyzed cross-coupling reaction using 6-Bromo-1H-indole-2-carbonitrile, enabling the efficient introduction of diverse substituents at the 6-position. This advancement has broad implications for the rapid diversification of indole-based libraries, facilitating the discovery of new bioactive molecules.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6-Bromo-1H-indole-2-carbonitrile-derived compounds. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability, prompting researchers to explore structural modifications to enhance drug-like properties. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of these findings into clinical applications.

In conclusion, 6-Bromo-1H-indole-2-carbonitrile (CAS: 1420537-60-5) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies highlighting its multifaceted applications in drug discovery. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable tool for developing novel therapeutics. Future research will likely focus on overcoming current limitations and expanding its utility in addressing unmet medical needs.